Cas no 139326-46-8 (Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester)

Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester structure
139326-46-8 structure
Product Name:Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester
CAS No:139326-46-8
MF:C9H8N2O7S
MW:288.234021186829
CID:1266413
PubChem ID:3421511
Update Time:2025-04-20

Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester
    • 139326-46-8
    • Acetic acid, ((2,4-dinitrophenyl)sulfinyl)-, methyl ester
    • DTXSID80875859
    • 2,4-Dinitrophenylsulfinyl-acetic acid, methyl es
    • AKOS002688781
    • Inchi: 1S/C9H8N2O7S/c1-18-9(12)5-19(17)8-3-2-6(10(13)14)4-7(8)11(15)16/h2-4H,5H2,1H3
    • InChI Key: YRLSZEJIWOESRX-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 288.00524
  • Monoisotopic Mass: 288.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • PSA: 129.65

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